Cas no 1270065-69-4 ((2R)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid
• CAS No: 1270065-69-4
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5717148
• PubChem ID: 55270729
• Update Time: 2025-10-29

(2R)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(5-methylthiophen-3-yl)propanoicacid
• EN300-1297322
• AKOS006319703
• (2R)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid
• 1270065-69-4

• Inchi： 1S/C8H11NO2S/c1-5-2-6(4-12-5)3-7(9)8(10)11/h2,4,7H,3,9H2,1H3,(H,10,11)/t7-/m1/s1
• InChI Key： QXPRZHDCXFEEQS-SSDOTTSWSA-N
• SMILES： S1C(C)=CC(=C1)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 91.6Ų

Additional information on (2R)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid

Comprehensive Overview of (2R)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid (CAS No. 1270065-69-4)

(2R)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid, with the CAS number 1270065-69-4, is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a thiophene-based amino acid, is structurally characterized by a 5-methylthiophene moiety attached to the propanoic acid backbone. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based therapeutics and enzyme inhibitors.

In recent years, the demand for custom amino acids like (2R)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid has surged due to their applications in drug discovery and biotechnology. Researchers are particularly interested in its potential role in modulating protein-protein interactions and designing targeted therapies for diseases such as cancer and neurodegenerative disorders. The compound's chiral center at the 2-position also makes it a critical building block for stereoselective synthesis, a hot topic in modern medicinal chemistry.

The synthesis of CAS 1270065-69-4 typically involves asymmetric catalysis or enzymatic resolution to ensure high enantiomeric purity. This aligns with the growing trend toward green chemistry and sustainable manufacturing practices, which are highly prioritized in the pharmaceutical industry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, ensuring compliance with stringent regulatory standards.

From a commercial perspective, (2R)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid is often sought after by contract research organizations (CROs) and academic laboratories focusing on structure-activity relationship (SAR) studies. Its versatility extends to applications in proteomics and metabolomics, where it serves as a reference standard or a probe for investigating metabolic pathways. The compound's lipophilicity and hydrogen-bonding capacity further enhance its utility in designing cell-permeable peptides, a key area of interest in drug delivery systems.

As the scientific community continues to explore precision medicine and personalized therapeutics, compounds like CAS 1270065-69-4 are expected to play a pivotal role. Its integration into high-throughput screening (HTS) platforms and combinatorial chemistry libraries underscores its relevance in accelerating lead compound identification. Furthermore, the rise of AI-driven drug design has increased the demand for structurally diverse building blocks, positioning this amino acid derivative as a valuable asset in computational chemistry workflows.

In summary, (2R)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid (CAS No. 1270065-69-4) represents a cutting-edge tool for researchers aiming to innovate in biopharmaceutical development. Its multifaceted applications, from peptide engineering to molecular imaging, highlight its importance in advancing both basic science and translational medicine. With ongoing advancements in chemical biology and therapeutic targeting, this compound is poised to remain a focal point in scientific inquiry for years to come.